Cas no 595-46-0 (dimethylpropanedioic acid)

• Product Name: dimethylpropanedioic acid
• CAS No: 595-46-0
• MF: C₅H₈O₄
• MW: 132.114622116089
• MDL: MFCD00004193
• CID: 38647
• PubChem ID: 329769707
• Update Time: 2025-08-02

dimethylpropanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylmalonic acid
• 2,2-DIMETHYLPROPANEDIOIC ACID
• DIMETHYL-PROPANEDIOIC ACID
• RARECHEM AL BO 1448
• dimethyl-propanedioicaci
• Dimethylmalonic
• Propanedioic acid, dimethyl-
• 2,2-Propanedicarboxylic acid
• Dimethylmalonic Acid
• dimethylpropanedioic acid
• dimethyl-malonic acid
• propanedioic acid dimethyl
• 2,2-dimethyl-propanedioic acid
• Propanedioic acid, 2,2-dimethyl-
• 55981WKX6B
• Malonic acid, dimethyl-
• 2,2-Dimethylmalonate
• 2,2-Propanedicarboxylate
• Dimethylmalonic acid, 98%
• AQ-917/40386832
• OREAFAJWWJHCOT-UHFFFAOYSA-N
• AS-12448
• UNII-55981WKX6B
• LMFA01170103
• AM20100452
• D2606
• NSC836
• F8881-3077
• CHEMBL3360549
• Dimethylmalonic acid, Standard for quantitative NMR, TraceCERT(R)
• 4-ACETOXY-BIPHENYL-4-CARBOXYLICACID
• EN300-37489
• SCHEMBL52160
• NSC-836
• CHEBI:111517
• CS-W007894
• Hydrogen 2,2-dimethylmalonate
• FT-0632477
• BDBM50038339
• Q27191232
• InChI=1/C5H8O4/c1-5(2,3(6)7)4(8)9/h1-2H3,(H,6,7)(H,8,9
• J-520371
• MU6
• EINECS 209-867-1
• DTXSID5060489
• AKOS005255257
• MFCD00004193
• 595-46-0
• DimethylmalonsA currencyure
• Dimethyl malonic acid
• AC-22740
• NS00034185
• A832359
• NSC 836
• HY-W007894
• SY016494
• Dimethylmalonic acid,98%
• DB-050524
• A10735

• MDL： MFCD00004193
• Inchi： 1S/C5H8O4/c1-5(2,3(6)7)4(8)9/h1-2H3,(H,6,7)(H,8,9)
• InChI Key： OREAFAJWWJHCOT-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 132.04200
• Monoisotopic Mass: 132.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not available
• Density: 1.5633 (rough estimate)
• Melting Point: 191-193 °C (lit.)
• Boiling Point: 292.77°C (rough estimate)
• Flash Point: 155.6℃
• Refractive Index: 1.4016 (estimate)
• PSA: 74.60000
• LogP: 0.18180
• pka: 3.15(at 25℃)
• Solubility: Not available

dimethylpropanedioic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on dimethylpropanedioic acid

Dimethylpropanedioic Acid: A Comprehensive Overview

Dimethylpropanedioic acid, also known by its CAS number 595-46-0, is a compound that has garnered significant attention in various scientific and industrial fields. This compound, with the molecular formula C₅H₈O₄, is a derivative of propanedioic acid, where two methyl groups are attached to the central carbon atoms. Its structure consists of two carboxylic acid groups and two methyl substituents, making it a versatile molecule with a wide range of applications.

The synthesis of dimethylpropanedioic acid has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes and green chemistry have led to more efficient and environmentally friendly synthesis pathways. For instance, studies have shown that the use of enzymatic catalysts can significantly enhance the yield and purity of dimethylpropanedioic acid, making it more viable for large-scale industrial applications.

In terms of physical properties, dimethylpropanedioic acid is a white crystalline solid with a melting point of approximately 130°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. These properties make it suitable for use in various chemical reactions, including esterification and polymerization processes.

The chemical reactivity of dimethylpropanedioic acid is another area that has been extensively researched. Its carboxylic acid groups render it highly reactive, enabling it to participate in a wide range of reactions. For example, recent studies have demonstrated its potential as a building block in the synthesis of biodegradable polymers. These polymers have shown promising results in applications such as packaging materials and biomedical devices, where biodegradability is a critical factor.

In the field of biochemistry, dimethylpropanedioic acid has been investigated for its role in metabolic pathways. Researchers have found that it can act as an intermediate in certain biochemical reactions, particularly those involving energy metabolism. This discovery has opened new avenues for its use in the development of therapeutic agents and nutraceuticals.

The application of dimethylpropanedioic acid extends into the food industry as well. Due to its ability to form stable esters and salts, it is commonly used as an additive in food products to enhance their texture and shelf life. Recent studies have also explored its potential as a natural preservative, offering a safer alternative to synthetic additives.

In conclusion, dimethylpropanedioic acid (CAS No 595-46-0) is a compound with diverse applications across multiple industries. Its unique chemical properties and versatility make it an invaluable component in modern chemistry and materials science. As research continues to uncover new uses and improvements in its synthesis, the significance of this compound is expected to grow further.